Cas no 2640947-63-1 (N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• CAS No: 2640947-63-1
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5317313
• PubChem ID: 155799465
• Update Time: 2025-05-21

N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6764-4072
• 2640947-63-1
• AKOS040727155
• N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C22H24N4O3/c1-28-17-6-8-19(20(14-17)29-2)25-22(27)26-12-9-15(10-13-26)18-7-5-16-4-3-11-23-21(16)24-18/h3-8,11,14-15H,9-10,12-13H2,1-2H3,(H,25,27)
• InChI Key： AHJUSCIUYCSDDU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1OC)OC)N1CCC(C2C=CC3=CC=CN=C3N=2)CC1

Computed Properties

• Exact Mass: 392.18484064g/mol
• Monoisotopic Mass: 392.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.6Ų

Additional information on N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640947-63-1)

The compound N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide, with the CAS number 2640947-63-1, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,8-naphthyridine core and piperidine-carboxamide moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which aligns with current trends in precision medicine and targeted drug development.

In recent years, the scientific community has shown growing interest in compounds like N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide due to their potential applications in addressing unmet medical needs. Searches for terms such as "1,8-naphthyridine derivatives" and "piperidine-based drug discovery" have surged, reflecting the demand for novel scaffolds in drug design. This compound's dimethoxyphenyl group further enhances its pharmacokinetic properties, making it a subject of study in optimizing drug bioavailability and metabolic stability.

The structural complexity of CAS 2640947-63-1 offers multiple sites for chemical modification, enabling researchers to explore structure-activity relationships (SAR) in depth. This flexibility is crucial in modern medicinal chemistry, where the focus is on developing selective and potent inhibitors or activators of biological targets. The naphthyridine-piperidine hybrid structure is particularly noteworthy, as it combines the planar aromaticity of 1,8-naphthyridine with the three-dimensional flexibility of the piperidine ring, potentially allowing for diverse interactions with protein binding sites.

From a synthetic chemistry perspective, the preparation of N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide presents interesting challenges and opportunities. The construction of the 1,8-naphthyridine system requires careful consideration of reaction conditions to ensure regioselectivity, while the introduction of the dimethoxyphenyl carboxamide group demands efficient coupling strategies. These synthetic aspects are frequently searched topics in academic and industrial research settings, as evidenced by the popularity of keywords like "heterocyclic compound synthesis" and "carboxamide formation methods."

In the context of current research trends, this compound's potential applications in neurological disorders and inflammatory conditions are particularly noteworthy. The scientific literature reveals increasing interest in piperidine-containing compounds as modulators of central nervous system targets, while naphthyridine derivatives have shown promise in various therapeutic areas. This dual functionality makes CAS 2640947-63-1 a compelling subject for further investigation, especially in light of recent advances in molecular modeling and virtual screening techniques.

Quality control and analytical characterization of N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide represent another important aspect of its study. Modern analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying the compound's purity and structural integrity. These methodologies are frequently searched by researchers working with similar compounds, as indicated by the popularity of terms like "characterization of heterocyclic compounds" and "analytical methods for drug intermediates."

The commercial and research significance of CAS 2640947-63-1 is reflected in the growing number of patent applications and scientific publications mentioning this compound or its structural analogs. Intellectual property landscapes in pharmaceutical chemistry often feature such molecules, highlighting their potential value in drug development pipelines. This commercial aspect intersects with scientific interest, creating a dynamic research environment around naphthyridine-piperidine hybrids and related structures.

Looking forward, the study of N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide is likely to benefit from emerging technologies in chemical biology and computational drug design. The integration of artificial intelligence in molecular property prediction and the increasing availability of high-throughput screening data may accelerate the exploration of this compound's therapeutic potential. These developments align with current search trends focusing on "AI in drug discovery" and "computational approaches to medicinal chemistry," demonstrating the compound's relevance in contemporary research paradigms.

In conclusion, N-(2,4-dimethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640947-63-1) represents a fascinating example of modern medicinal chemistry with significant potential for further development. Its unique structural features, combined with growing scientific interest in heterocyclic compounds and targeted therapeutics, position it as a valuable subject for ongoing research across multiple disciplines within the chemical and pharmaceutical sciences.